Cas no 1693923-54-4 (1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid)

• Product Name: 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid
• CAS No: 1693923-54-4
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• MDL: MFCD30342630
• CID: 4611275
• PubChem ID: 107319305
• Update Time: 2025-06-09

1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-acetyl-3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1-acetyl-3-{[(tert-butoxy)carbonyl]amino}pyrrolidine-3-carboxylic acid
• 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid

• MDL： MFCD30342630
• Inchi： 1S/C12H20N2O5/c1-8(15)14-6-5-12(7-14,9(16)17)13-10(18)19-11(2,3)4/h5-7H2,1-4H3,(H,13,18)(H,16,17)
• InChI Key： ZFUDKZDXBQUVQH-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC(NC(OC(C)(C)C)=O)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid

Introduction to 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid (CAS No. 1693923-54-4)

1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid (CAS No. 1693923-54-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The molecular framework of 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid consists of a pyrrolidine core, which is a five-membered heterocyclic ring containing nitrogen. This nitrogen atom is essential for its role in drug design, as it can form hydrogen bonds and interact with biological targets. The presence of an acetyl group at the 1-position and a tert-butoxycarbonyl (Boc) protected amino group at the 3-position enhances its reactivity and stability, making it an ideal building block for further chemical modifications.

In recent years, the demand for high-quality intermediates like 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid has surged due to advancements in drug discovery technologies. Pharmaceutical companies are increasingly leveraging such intermediates to streamline synthetic pathways and improve yield efficiency. The compound’s versatility allows it to be incorporated into diverse molecular architectures, facilitating the creation of novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid is its application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The pyrrolidine ring in this compound provides a scaffold that can be modified to create structures with improved metabolic stability and binding affinity. Recent studies have demonstrated its utility in developing inhibitors for enzyme targets, which are critical in treating conditions like cancer and inflammatory diseases.

The Boc protection on the amino group is particularly noteworthy, as it prevents unwanted side reactions during multi-step syntheses. This protection can be selectively removed under mild acidic conditions, allowing for controlled modifications at other reactive sites within the molecule. Such flexibility makes 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid an indispensable tool in medicinal chemistry labs.

Recent research has highlighted the compound’s role in addressing neurological disorders. Studies indicate that derivatives of pyrrolidine-based compounds can modulate neurotransmitter systems, offering potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The acetyl group in 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid can be further functionalized to introduce additional pharmacophores that enhance binding interactions with specific receptors or enzymes.

The synthesis of 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high purity and yield. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are commonly employed to construct the desired molecular framework efficiently. The compound’s stability under various storage conditions further adds to its practicality as an industrial intermediate.

In conclusion, 1-acetyl-3-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid (CAS No. 1693923-54-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug development pipelines. As research continues to uncover new therapeutic applications for pyrrolidine-based compounds, the demand for high-quality intermediates like this one is expected to grow exponentially.